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Compound of Interest

Compound Name: Plutonium tetrafluoride

Cat. No.: B083308 Get Quote

Plutonium Tetrafluoride: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Plutonium Tetrafluoride (PuF₄), a key

compound in the nuclear industry. The document details its chemical and physical properties,

synthesis, and analytical characterization. It is intended for researchers and scientists who

require a comprehensive understanding of this material.

Core Identifiers and Properties
Plutonium tetrafluoride is a crystalline solid, typically appearing as a red-brown powder,

though its color can vary based on purity, grain size, and moisture content.[1][2] It is a crucial

intermediate in the production of plutonium metal.[2][3]

Chemical and Physical Data
A summary of the key identifiers and physicochemical properties of plutonium tetrafluoride is

presented in the tables below.
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Identifier Value Reference

CAS Number 13709-56-3 [1][2][4]

Molecular Formula PuF₄ [1][2][5]

Molecular Weight 320.06 g/mol [1][2]

IUPAC Name Plutonium(IV) fluoride [2]

Synonyms tetrafluoroplutonium [4]

InChI
InChI=1S/4FH.Pu/h4*1H;/q;;;;+

4/p-4
[1][4]

InChIKey
USCBBUFEOOSGAJ-

UHFFFAOYSA-J
[4]

SMILES F--INVALID-LINK--(F)F [1][4]

PubChem CID 139558 [4]

DSSTox Substance ID DTXSID90160061 [4][5]

Property Value Reference

Appearance Red-brown crystalline solid [1][6]

Density 7.1 g/cm³ [2]

Melting Point 1037 °C [1][6]

Crystal Structure Monoclinic, mS60 [2]

Space Group C12/c1, No. 15 [2]

Experimental Protocols
Synthesis of Plutonium Tetrafluoride
Plutonium tetrafluoride can be synthesized through various methods. The most common

industrial method involves the hydrofluorination of plutonium dioxide or plutonium(III) fluoride.
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Method 1: Hydrofluorination of Plutonium Dioxide or Plutonium(III) Fluoride[2]

This process involves the reaction of either plutonium dioxide (PuO₂) or plutonium(III) fluoride

(PuF₃) with hydrofluoric acid (HF) in the presence of oxygen (O₂) at elevated temperatures.

Reaction:

PuO₂ + O₂ + 4HF → PuF₄ + O₂ + 2H₂O

4PuF₃ + O₂ + 4HF → 4PuF₄ + 2H₂O

Temperature: 450 to 600 °C

Key Consideration: The oxygen stream is crucial to prevent the reduction of the product by

any hydrogen gas that may be present as an impurity in the hydrofluoric acid.[2]

Method 2: Precipitation from Aqueous Solution[7]

Crystalline plutonium tetrafluoride can also be precipitated from an aqueous mineral acid

solution of a plutonium(IV) salt using fluosilicic acid.

Precipitating Agent: Fluosilicic acid (H₂SiF₆)

Acid Concentration: Up to 1.6 N mineral acid

Temperature: Preferably room temperature

Post-Precipitation Step: Hydrogen fluoride may be added after precipitation to convert any

plutonium fluosilicate to the tetrafluoride.[7]

Method 3: Decomposition of Plutonium(IV) Ammonium Fluoride

An alternative route involves the formation of a plutonium(IV) ammonium fluoride intermediate,

which is then decomposed to plutonium tetrafluoride.

Reaction: An exothermic reaction occurs between low-temperature plutonium dioxide and

ammonium bifluoride at 50 to 250 °C to form pink plutonium(IV) ammonium fluoride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.osti.gov/pages/biblio/1827569
https://www.osti.gov/pages/biblio/1827569
https://www.osti.gov/biblio/4175901
https://www.benchchem.com/product/b083308?utm_src=pdf-body
https://www.osti.gov/biblio/4175901
https://www.benchchem.com/product/b083308?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decomposition: The intermediate compound is decomposed at 300 °C.

Dehydration: The resulting plutonium tetrafluoride is dehydrated at 500 °C.

Analytical Characterization
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

Thermal analysis of aged plutonium tetrafluoride reveals a series of transformations upon

heating.[1][6]

Dehydration: Occurs between approximately 90 °C and 300 °C.[1][6]

Annealing of Radiation Damage: Exothermic annealing of alpha-particle radiation damage is

observed in two distinct temperature ranges: 350-355 °C and 555-558 °C.[1]

High-Temperature Reaction: Above 700 °C, PuF₄ can react with plutonium dioxide (PuO₂),

leading to the release of oxygen and a corresponding loss of mass.[1]

X-ray Diffraction (XRD)

XRD is a primary technique for identifying the crystal structure and phase purity of plutonium
tetrafluoride. In aged samples, XRD patterns have shown the presence of PuF₄, PuO₂, and a

hydrated form, PuF₄·1.6H₂O.[1][6] Broadening of the diffraction peaks in aged samples

suggests potential damage to the crystal lattice from alpha-particle radiation over time.[1]

Visualized Workflows and Relationships
Synthesis Workflow
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General Synthesis Workflow for Plutonium Tetrafluoride

Hydrofluorination Method Aqueous Precipitation Method

Plutonium Dioxide (PuO2)

Reactor (450-600 °C)

Plutonium(III) Fluoride (PuF3) Hydrofluoric Acid (HF) + O2

Plutonium Tetrafluoride (PuF4)

Aqueous Pu(IV) Salt Solution

Precipitation (Room Temp)

Fluosilicic Acid

Plutonium Tetrafluoride (PuF4)

Click to download full resolution via product page

Caption: Synthesis pathways for Plutonium Tetrafluoride.

Role in Plutonium Metal Production
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Logical Flow: Role of PuF4 in Plutonium Metal Production
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Fluoride Salt Byproduct
(e.g., CaF2, BaF2, LiF)

Click to download full resolution via product page

Caption: Role of PuF₄ as an intermediate in producing Plutonium metal.

Biological Interaction and Toxicology
The concept of "signaling pathways," as it is understood in pharmacology and molecular

biology, does not directly apply to inorganic compounds like plutonium tetrafluoride. Such

pathways involve complex interactions with cellular receptors, enzymes, and second

messengers to elicit a specific biological response.

The toxicity of plutonium and its compounds, including plutonium tetrafluoride, is primarily

due to its radioactivity.[8] When inhaled, plutonium particles can lodge in the lungs, where the

emission of alpha particles can kill cells, leading to lung scarring, disease, and an increased

risk of cancer.[8] If it enters the bloodstream, plutonium can concentrate in the bones, liver, and

spleen, exposing these organs to alpha radiation.[8] The health effects are a result of radiation-
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induced cellular damage rather than interference with specific biological signaling cascades.

The primary concern for those working with plutonium compounds is radiological protection to

prevent internal deposition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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